Cas no 49763-64-6 (4-Cyanophenyl 4-pentylbenzoate)

• Product Name: 4-Cyanophenyl 4-pentylbenzoate
• CAS No: 49763-64-6
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• MDL: MFCD00101500
• CID: 55770
• PubChem ID: 170811
• Update Time: 2025-04-18

4-Cyanophenyl 4-pentylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Cyanophenyl 4-pentylbenzoate
• p-Cyanophenyl p-pentylbenzoate
• (4-cyanophenyl) 4-pentylbenzoate
• 4-cyanopheny 4-pentylbenzoate
• EINECS 256-477-2
• p'-cyanophenyl-p-n-pentylbenzoate
• p-n-pentylbenzoic acid p'-cyanophenyl ester
• 49763-64-6
• FT-0704668
• NS00031963
• W-106007
• F71339
• 4-pentyl-benzoic acid 4-cyano-phenyl ester
• DTXSID6068519
• 4-(n-bentyl)benzoic acid-4'-cyanophenol ester
• SCHEMBL4652053
• 4'-Cyanophenyl 4-pentylbenzoate
• AKOS015917694
• Benzoic acid, 4-pentyl-, 4-cyanophenyl ester
• 4-Cyanophenyl-4'-N-pentylbenzoate
• MFCD00101500
• 4-Cyanophenyl-4-n-pentylbenzoate
• A827843
• DTXCID2040735
• WCCDNUMASFDPFO-UHFFFAOYSA-N

• MDL： MFCD00101500
• Inchi： 1S/C19H19NO2/c1-2-3-4-5-15-6-10-17(11-7-15)19(21)22-18-12-8-16(14-20)9-13-18/h6-13H,2-5H2,1H3
• InChI Key： WCCDNUMASFDPFO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C(C1C=CC(=CC=1)CCCCC)=O

Computed Properties

• Exact Mass: 293.14200
• Monoisotopic Mass: 293.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 4.51018

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones